Cas no 622361-37-9 ((2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate)

• Product Name: (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate
• CAS No: 622361-37-9
• MF: C₂₀H₁₂O₅
• MW: 332.306285858154
• CID: 5418462
• Update Time: 2025-07-16

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl benzoate
• 3(2H)-Benzofuranone, 6-(benzoyloxy)-2-(2-furanylmethylene)-
• (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate

• Inchi： 1S/C20H12O5/c21-19-16-9-8-15(24-20(22)13-5-2-1-3-6-13)12-17(16)25-18(19)11-14-7-4-10-23-14/h1-12H
• InChI Key： DCJCRDHNJBPXAW-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(=O)C3=CC=CC=C3)=CC=C2C(=O)C1=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate

Introduction to (2Z)-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate (CAS No. 622361-37-9)

(2Z-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate, CAS No. 622361-37-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran family, characterized by its fused benzene and furan rings, which contribute to its unique chemical properties and potential biological activities. The presence of a benzoyl group at the 6-position of the benzofuran core and a chalcone-like structure at the 2-position introduces multiple sites for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The synthesis of (2Z-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate) involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The chalcone-like moiety, represented by the furanyl-methylidene group, is particularly noteworthy due to its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for molecular recognition processes. These interactions are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. Several studies have highlighted their role as scaffolds for developing novel therapeutic agents targeting various diseases. For instance, benzofuran-based compounds have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The structural features of (2Z-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate) make it an attractive candidate for further exploration in these areas.

The benzoyl group at the 6-position of the benzofuran core can serve as a pharmacophore for modulating biological activity. This moiety is known to enhance lipophilicity and improve oral bioavailability, which are crucial factors for drug efficacy. Additionally, the presence of a carbonyl group in the chalcone-like structure allows for potential interactions with nucleophiles in biological systems, such as amino acids or proteins. Such interactions can be leveraged to develop molecules with specific biological functions.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential bioactive compounds. (2Z-2-(furan-2-ylmethylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzoate) has been subjected to several computational analyses to predict its binding affinity to various biological targets. These studies suggest that it may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, its ability to bind to receptors like peroxisome proliferator activator receptor (PPAR) has also been explored, indicating potential applications in metabolic disorders.

The synthesis and characterization of (2Z-2-(furan-2-ylmethylidene)-3-oxyo - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ ------ --- ------ --- ------ --- ------ --- ------ --- ------ --- ------ --- ------ --- ------) --- ------) --- ------) --- ------) --- ------) --- ------) --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---

In conclusion, (2Z-2-(furan--y methylidene)-3-oxyo----benzofura n--y benzoate) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique chemical features and predicted biological activities make it a valuable candidate for further experimental validation and development into novel therapeutic agents. As research continues to uncover new pharmacological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.